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For Research Use Only. Not for use in diagnostic procedures.

Introduction
The His-11 Peptide is a synthetic, 11-amino acid peptide characterized by a high content of

histidine residues. This feature confers upon it several advantageous properties for cell-based

research, including cell permeability and the ability to modulate intracellular signaling

pathways. Histidine-rich peptides are known for their versatile biological activities, including

antimicrobial, cell-penetrating, and metal-chelating functions. The His-11 peptide has been

specifically designed to investigate cellular processes such as oxidative stress and

inflammatory signaling. Its mechanism of action is believed to involve the quenching of reactive

oxygen species (ROS) and the modulation of stress-activated protein kinase (SAPK) pathways,

such as the p38 MAPK and JNK cascades. These characteristics make the His-11 peptide a

valuable tool for researchers in drug discovery, cell biology, and molecular pharmacology.

Mechanism of Action
The His-11 peptide is a cell-penetrating peptide (CPP) that can traverse the cell membrane to

exert its effects intracellularly[1][2]. The imidazole side chain of histidine plays a crucial role in

its biological activity. At physiological pH, this side chain can act as a proton shuttle and a metal
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ion chelator[3][4]. The proposed primary mechanism of action for the His-11 peptide is its ability

to reduce intracellular levels of reactive oxygen species (ROS)[3]. By chelating redox-active

metal ions like copper (Cu²⁺) and directly scavenging free radicals, the His-11 peptide can

mitigate oxidative damage to cellular components.

Furthermore, by reducing oxidative stress, the His-11 peptide can indirectly modulate

downstream signaling pathways. A key pathway influenced is the stress-activated p38 MAPK

pathway. Oxidative stress is a potent activator of this pathway, which, upon activation, can lead

to the expression of pro-inflammatory cytokines and, in some cases, apoptosis. The His-11

peptide's antioxidant properties can lead to a downstream reduction in p38 MAPK

phosphorylation and activity.

Signaling Pathway
The proposed signaling pathway influenced by the His-11 peptide is depicted below. Cellular

stress, such as exposure to UV radiation or inflammatory cytokines, leads to an increase in

intracellular ROS. This, in turn, activates the p38 MAPK cascade, resulting in the

phosphorylation of downstream transcription factors and the subsequent expression of

inflammatory genes. The His-11 peptide intervenes by reducing ROS levels, thus dampening

the activation of this pathway.
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Caption: Proposed signaling pathway of the His-11 peptide.

Applications
The His-11 peptide can be utilized in a variety of cell-based assays to study its effects on

cellular function. Key applications include:

Assessment of Cytoprotective Effects: Evaluating the ability of the His-11 peptide to protect

cells from oxidative stress-induced cell death.

Measurement of Intracellular ROS: Quantifying the antioxidant potential of the His-11 peptide

by measuring its impact on ROS levels.

Analysis of p38 MAPK Pathway Activation: Determining the inhibitory effect of the His-11

peptide on the p38 MAPK signaling cascade through techniques such as Western blotting or
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ELISA for phosphorylated p38.

Quantification of Inflammatory Cytokine Production: Measuring the reduction in pro-

inflammatory cytokine secretion (e.g., TNF-α, IL-6) from cells treated with the His-11 peptide.

Data Presentation
The following tables summarize representative quantitative data from key experiments.

Table 1: Effect of His-11 Peptide on Cell Viability under Oxidative Stress

Treatment Group His-11 Peptide (µM) H₂O₂ (µM) Cell Viability (%)

Untreated Control 0 0 100 ± 4.5

H₂O₂ Control 0 100 52 ± 5.1

His-11 Treatment 10 100 65 ± 4.8

His-11 Treatment 50 100 88 ± 3.9

His-11 Treatment 100 100 95 ± 4.2

Table 2: Reduction of Intracellular ROS by His-11 Peptide

Treatment Group His-11 Peptide (µM) H₂O₂ (µM)
Relative
Fluorescence Units
(RFU)

Untreated Control 0 0 100 ± 8.2

H₂O₂ Control 0 100 450 ± 25.3

His-11 Treatment 10 100 320 ± 18.7

His-11 Treatment 50 100 180 ± 15.1

His-11 Treatment 100 100 110 ± 9.6

Table 3: Inhibition of p38 MAPK Phosphorylation by His-11 Peptide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment Group His-11 Peptide (µM)
Anisomycin
(µg/mL)

Phospho-p38
(Relative Density)

Untreated Control 0 0 1.0 ± 0.1

Anisomycin Control 0 10 8.5 ± 0.7

His-11 Treatment 10 10 6.2 ± 0.5

His-11 Treatment 50 10 3.1 ± 0.3

His-11 Treatment 100 10 1.5 ± 0.2

Experimental Protocols
Protocol 1: Cell Viability Assay (MTT Assay)
This protocol assesses the cytoprotective effect of the His-11 peptide against hydrogen

peroxide (H₂O₂)-induced cell death.

Materials:

His-11 Peptide

Human keratinocyte cell line (HaCaT)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Hydrogen Peroxide (H₂O₂)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Dimethyl sulfoxide (DMSO)

96-well plates
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Plate reader

Procedure:

Seed HaCaT cells in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24

hours.

Pre-treat the cells with varying concentrations of His-11 peptide (10, 50, 100 µM) for 2 hours.

Induce oxidative stress by adding 100 µM H₂O₂ to the appropriate wells.

Incubate the plate for another 24 hours.

Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the untreated control.

Protocol 2: Measurement of Intracellular ROS (DCFDA
Assay)
This protocol quantifies the reduction of intracellular ROS by the His-11 peptide.

Materials:

His-11 Peptide

Human fibroblast cell line (HFF-1)

DMEM

FBS

Penicillin-Streptomycin
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H₂O₂

2',7'-dichlorofluorescin diacetate (DCFDA)

96-well black, clear-bottom plates

Fluorescence plate reader

Procedure:

Seed HFF-1 cells in a 96-well black, clear-bottom plate at a density of 2 x 10⁴ cells per well

and incubate for 24 hours.

Load the cells with 10 µM DCFDA in serum-free medium for 30 minutes at 37°C.

Wash the cells twice with PBS.

Pre-treat the cells with varying concentrations of His-11 peptide (10, 50, 100 µM) for 1 hour.

Induce ROS production by adding 100 µM H₂O₂.

Immediately measure the fluorescence intensity (excitation 485 nm, emission 535 nm) every

5 minutes for 1 hour.

The rate of increase in fluorescence is proportional to the rate of ROS production.

Experimental Workflow Diagram
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Caption: Workflow for the intracellular ROS assay.
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Conclusion
The His-11 peptide is a versatile tool for studying cellular responses to oxidative stress and

inflammation. Its cell-penetrating and antioxidant properties allow for the direct modulation of

intracellular signaling pathways. The provided protocols and data serve as a guide for

researchers to incorporate the His-11 peptide into their cell-based assays to explore its

therapeutic and research potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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